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Optimizing Propargite for Spider Mite Control

The following data summarizes the optimal application conditions for propargite against Tetranychus
urticae (two-spotted spider mite) on beans, as determined through a response surface methodology. Please
note that this data is from a specific agricultural context and its direct applicability to other systems should

be verified.

Table 1: Optimal Application Conditions for Propargite against Tetranychus urticae [1]

Parameter Optimal Condition Notes / Other Tested Ranges

Temperature 26.0 °C Tested range in the study: 25-30 °C.

Relative 63.0 % Tested range in the study: 55-65%.

Humidity

Application Not explicitly stated Tested dose range: 900-2300 pl/L. The study aimed for
Dose (Lowest effective dose) the lowest effective dose under the stated temp/RH

conditions [1].

Reported ~16% mortality Achieved under the optimal temperature and humidity
Efficacy conditions with the lowest dose.
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Detailed Experimental Protocol

The quantitative data above was generated using the following standardized bioassay method. This protocol

can serve as a reference for designing validation experiments.

Bioassay Method: Bean Leaf Disc Bioassay [1]

¢ Plant Cultivation: Bean plants (Vigna unguiculata L.) are cultivated in a growth chamber at 25 + 2 °C
with a 16:8 light-to-dark cycle.

¢ Mite Rearing: A colony of Tetranychus urticae is maintained on bean plants in the laboratory at 25 +
2 °C and 55 £ 5% relative humidity for at least two generations.

e Age-Synchronization: To obtain a uniform age group of adult female mites, approximately 60 adults
are transferred to a bean leaf disc and allowed to lay eggs for 24 hours. The adults are then removed,
and the eggs are incubated until they mature into adults for testing.

e Experimental Setup: The bioassay is conducted on bean leaf discs placed in Petri dishes. A barrier
(e.g., cotton) is used to prevent mites from escaping.

e Application & Assessment: Acaricides are applied under the varying conditions of temperature,
humidity, and dose as defined by the experimental design (e.g., Central Composite Design). Mortality
is assessed at specified intervals after application.

The workflow below summarizes the key stages of this protocol.
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Frequently Asked Questions
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What is the dissipation pattern and safe harvest interval for propargite? While not related to
temperature/humidity, research on tea crops shows that propargite residues dissipate exponentially after
application, following first-order kinetics. The half-life was found to be between 1.63 and 1.92 days.
Residues fell below the maximum residue limit (MRL of 5 mg/kg) by the 7th day, suggesting a 7-day safe

harvest interval for tea [2]. This interval may vary depending on the crop and local regulations.

Are there resistance concerns with propargite? Yes. The 2019 Pacific Northwest Mint IPM Strategic
Paper explicitly listed investigating resistance levels to miticides within mite populations as a top-priority
research need, indicating that resistance to miticides like propargite is a recognized and ongoing challenge

in pest management [3].

Important Considerations for Researchers

e Context is Key: The optimal conditions provided are highly specific to the pest (Tetranychus urticae),
the crop (beans), and the testing environment. The low mortality rate reported (~16%) suggests that
propargite may be most effective as part of an integrated pest management (IPM) program rather
than as a standalone treatment [1].

¢ Regulatory Status: Be aware that the regulatory status of pesticides can change. One report noted
issues with the pre-harvest interval (PHI) for propargite affecting its usage in some regions [3].
Always check current local regulations before designing experiments or applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b588211#propargite-application-temperature-humidity-

optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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